Cas no 15165-81-8 (Methyl 2,3,5,6-tetrachlorobenzoate)

Methyl 2,3,5,6-tetrachlorobenzoate structure
15165-81-8 structure
Product Name:Methyl 2,3,5,6-tetrachlorobenzoate
CAS No:15165-81-8
MF:C8H4Cl4O2
MW:273.928158760071
CID:1324717
PubChem ID:286730
Update Time:2025-04-20

Methyl 2,3,5,6-tetrachlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,3,5,6-tetrachlorobenzoate
    • NSC145855
    • AC1L65UR
    • AC1Q3L02
    • CTK4C7159
    • AR-1J4486
    • AG-K-86741
    • NSC-145855
    • NSC145855; AC1L65UR; AC1Q3L02; CTK4C7159; AR-1J4486; AG-K-86741; NSC-145855;
    • AKOS020024223
    • 15165-81-8
    • DTXSID00301685
    • NSC 145855
    • Inchi: 1S/C8H4Cl4O2/c1-14-8(13)5-6(11)3(9)2-4(10)7(5)12/h2H,1H3
    • InChI Key: QFUXTUQESRNDNO-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(C=1C(=O)OC)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 271.89672
  • Monoisotopic Mass: 271.896540g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 4.08680
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